Cas no 1956306-95-8 (3-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: 3-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 1956306-95-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31
• MDL: MFCD28501993
• CID: 5192516
• PubChem ID: 118998195
• Update Time: 2026-03-05

3-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo[1.1.1]pentan-1-yl}-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-
• SCHEMBL22117379
• P14956
• 3-{bicyclo[1.1.1]pentan-1-yl}-2-[(tert-butoxycarbonyl)amino]propanoic acid
• 1956306-95-8
• SB16157
• PS-16943
• 3-(1-bicyclo[1.1.1]pentanyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• SY322170
• 3-{Bicyclo[1.1.1]pentan-1-yl}-2-(Boc-amino)-propanoic Acid
• MFCD28501993
• 2-(Boc-amino)-3-(bicyclo[1.1.1]pentan-1-yl)propanoic Acid
• 3-(Bicyclo[1.1.1]pentan-1-yl)-2-((tert-butoxycarbonyl)amino)propanoicacid
• 3-(Bicyclo[1.1.1]pentan-1-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid

• MDL： MFCD28501993
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-9(10(15)16)7-13-4-8(5-13)6-13/h8-9H,4-7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： ZRWHHHKRQKVBSE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OC(C)(C)C)=O)CC12CC(C1)C2

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų